Cas no 81090-31-5 (2-bromo-N,4-dimethylaniline)

2-bromo-N,4-dimethylaniline structure

Product Name:2-bromo-N,4-dimethylaniline

CAS No:81090-31-5

MF:C₈H₁₀BrN

MW:200.075701236725

MDL:MFCD11150924

CID:704536

PubChem ID:13156648

Update Time:2024-10-27

2-bromo-N,4-dimethylaniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 2-bromo-N,4-dimethyl-
- 2-bromo-N,4-dimethylaniline
- 2-Bromo-N,4-dimethylbenzenamine (ACI)
- p-Toluidine, 2-bromo-N-methyl- (6CI)
- 2-Bromo-4-methyl-N-methylaniline
- 2-Bromo-N-methyl-4-methylaniline
- N-Methyl-2-bromo-4-methylaniline
- SY198201
- SB77462
- CS-0061228
- Z335255150
- MFCD11150924
- 2-Bromo-4,N-dimethylaniline
- DTXSID40522933
- 81090-31-5
- SCHEMBL5794852
- AKOS000251626
- AS-10281
- EN300-218860
- MDL： MFCD11150924
- Inchi： 1S/C8H10BrN/c1-6-3-4-8(10-2)7(9)5-6/h3-5,10H,1-2H3
- InChI Key： FDDHUFWBGIOMAD-UHFFFAOYSA-N
- SMILES： BrC1C(NC)=CC=C(C)C=1

Computed Properties

Exact Mass: 198.99966g/mol
Monoisotopic Mass: 198.99966g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 12Å²

Experimental Properties

Density: 1.415±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 121-124 ºC (13 Torr)
Flash Point: 106.9±24.0 ºC,
Refractive Index: 1.5915 (20 ºC)
Solubility: Very slightly soluble (0.5 g/l) (25 º C),

2-bromo-N,4-dimethylaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WZ922-250mg	2-bromo-N,4-dimethylaniline	81090-31-5	95+%	250mg	484CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WZ922-1g	2-bromo-N,4-dimethylaniline	81090-31-5	95+%	1g	943.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WZ922-50mg	2-bromo-N,4-dimethylaniline	81090-31-5	95+%	50mg	130.0CNY	2021-07-13
Chemenu	CM255126-1g	2-Bromo-N,4-dimethylaniline	81090-31-5	95%	1g	$262	2021-06-16
Chemenu	CM255126-5g	2-Bromo-N,4-dimethylaniline	81090-31-5	95%	5g	$770	2021-06-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WZ922-200mg	2-bromo-N,4-dimethylaniline	81090-31-5	95+%	200mg	267.0CNY	2021-07-13
TRC	B606733-25mg	2-bromo-N,4-dimethylaniline	81090-31-5		25mg	$ 70.00	2022-06-07
TRC	B606733-50mg	2-bromo-N,4-dimethylaniline	81090-31-5		50mg	$ 95.00	2022-06-07
TRC	B606733-250mg	2-bromo-N,4-dimethylaniline	81090-31-5		250mg	$ 340.00	2022-06-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B41585-250mg	2-Bromo-N,4-dimethylaniline	81090-31-5	95%	250mg	¥53.0	2024-07-16

2-bromo-N,4-dimethylaniline Production Method

Production Method 1

583-68-6

81090-31-5

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Catalysts: Iridium(1+), [1-[2-(2-benzoxazolyl-κN3)phenyl]-1,3-dihydro-3-methyl-2H-benzimida… ; 24 h, 130 °C

Reference

N-Methylation of ortho-substituted aromatic amines with methanol catalyzed by 2-arylbenzo[d]oxazole NHC-Ir(III) complexes

Huang, Shuang; et al, Dalton Transactions, 2019, 48(15), 5072-5082

Production Method 2

37181-39-8

81090-31-5

2087923-64-4

Reaction Conditions

1.1 Reagents: Tetrabutylammonium bromide Solvents: Acetonitrile-d3 ; rt; 1 h, > 80 °C

Reference

Thermolysis and radiofluorination of diaryliodonium salts derived from anilines

Linstad, Ethan J.; et al, Organic & Biomolecular Chemistry, 2017, 15(10), 2246-2252

Production Method 3

2926-30-9

16308-14-8

81090-31-5

2087923-64-4

Reaction Conditions

1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
1.2 Solvents: Tetrahydrofuran ; overnight, -78 °C → rt
1.3 Solvents: Acetonitrile , Water ; 1.5 h, rt
2.1 Reagents: Tetrabutylammonium bromide Solvents: Acetonitrile-d3 ; rt; 1 h, > 80 °C

Reference

Thermolysis and radiofluorination of diaryliodonium salts derived from anilines

Linstad, Ethan J.; et al, Organic & Biomolecular Chemistry, 2017, 15(10), 2246-2252

Production Method 4

24424-99-5

29289-13-2

81090-31-5

2087923-64-4

Reaction Conditions

1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; -40 °C; 10 min, -40 °C
1.2 Solvents: Tetrahydrofuran ; 10 min, -40 °C; 1 h, 0 °C
1.3 0 °C; 1 h, rt
2.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
2.2 Solvents: Tetrahydrofuran ; overnight, -78 °C → rt
2.3 Solvents: Acetonitrile , Water ; 1.5 h, rt
3.1 Reagents: Tetrabutylammonium bromide Solvents: Acetonitrile-d3 ; rt; 1 h, > 80 °C

Reference

Thermolysis and radiofluorination of diaryliodonium salts derived from anilines

Linstad, Ethan J.; et al, Organic & Biomolecular Chemistry, 2017, 15(10), 2246-2252

Production Method 5

583-68-6

81090-31-5

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C
1.2 overnight, -78 °C → rt
1.3 Solvents: Water ; rt

Reference

Remote Construction of N-Heterocycles via 1,4-Palladium Shift-Mediated Double C-H Activation

Miyakoshi, Takeru ; et al, Angewandte Chemie, 2022, 61(17),

Production Method 6

583-68-6

81090-31-5

Reaction Conditions

1.1 Reagents: Methyllithium Solvents: Diethyl ether , Tetrahydrofuran ; 1 h, -78 °C
1.2 Solvents: Tetrahydrofuran ; -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

Intramolecular Pd-Catalyzed Anomeric C(sp3)-H Activation of Glycosyl Carboxamides

Probst, Nicolas; et al, Organic Letters, 2017, 19(19), 5038-5041

Production Method 7

353284-16-9

81090-31-5

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether , Tetrahydrofuran ; 1 d, -10 °C
1.2 Reagents: Water

Reference

Syntheses of 2-Unsubstituted 1H-1,3-Benzazaphospholes from N-Formyl-2-bromoanilides

Ghalib, Mohammed; et al, Heteroatom Chemistry, 2013, 24(6), 452-459

Production Method 8

583-68-6

81090-31-5

Reaction Conditions

1.1 Catalysts: Copper oxide (CuO) ; 90 min, 70 °C
2.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether , Tetrahydrofuran ; 1 d, -10 °C
2.2 Reagents: Water

Reference

Syntheses of 2-Unsubstituted 1H-1,3-Benzazaphospholes from N-Formyl-2-bromoanilides

Ghalib, Mohammed; et al, Heteroatom Chemistry, 2013, 24(6), 452-459

Production Method 9

81090-31-5

2087923-64-4

Reaction Conditions

1.1 Reagents: Sodium bicarbonate , Iodine Solvents: Dichloromethane , Water ; rt; 3 d, rt
2.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; -40 °C; 10 min, -40 °C
2.2 Solvents: Tetrahydrofuran ; 10 min, -40 °C; 1 h, 0 °C
2.3 0 °C; 1 h, rt
3.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
3.2 Solvents: Tetrahydrofuran ; overnight, -78 °C → rt
3.3 Solvents: Acetonitrile , Water ; 1.5 h, rt
4.1 Reagents: Tetrabutylammonium bromide Solvents: Acetonitrile-d3 ; rt; 1 h, > 80 °C

Reference

Thermolysis and radiofluorination of diaryliodonium salts derived from anilines

Linstad, Ethan J.; et al, Organic & Biomolecular Chemistry, 2017, 15(10), 2246-2252